REACTION_CXSMILES
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[CH2:1]([OH:4])[CH2:2][OH:3].[H-].[Na+].Br[CH2:8][C:9]1[CH:14]=[CH:13][C:12]([Cl:15])=[CH:11][CH:10]=1.O>C1COCC1.[N+](CCCC)(CCCC)(CCCC)CCCC.[I-].CCOC(C)=O>[Cl:15][C:12]1[CH:13]=[CH:14][C:9]([CH2:8][O:3][CH2:2][CH2:1][OH:4])=[CH:10][CH:11]=1 |f:1.2,6.7|
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Name
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Quantity
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0.084 mL
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Type
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reactant
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Smiles
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C(CO)O
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Name
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Quantity
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38 mg
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Type
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reactant
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Smiles
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[H-].[Na+]
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Name
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Quantity
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3 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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310 mg
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Type
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reactant
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Smiles
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BrCC1=CC=C(C=C1)Cl
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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BrCC1=CC=C(C=C1)Cl
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Name
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Quantity
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55 mg
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Type
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catalyst
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Smiles
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[N+](CCCC)(CCCC)(CCCC)CCCC.[I-]
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Control Type
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UNSPECIFIED
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Setpoint
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60 °C
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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the layers were separated via pipette
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted with EtOAc (1×1 mL)
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Type
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CONCENTRATION
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Details
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the combined organic layers were concentrated
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Type
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CUSTOM
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Details
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The crude product was purified on a SPE cartridge (5 g silica)
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Type
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WASH
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Details
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eluting with the following 10 mL fractions
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Reaction Time |
4 h |
Name
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Type
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product
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Smiles
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 75% |
Name
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Type
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product
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Smiles
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ClC1=CC=C(C=C1)COCCO
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Type | Value | Analysis |
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AMOUNT: MASS | 129 mg | |
YIELD: PERCENTYIELD | 46% | |
YIELD: CALCULATEDPERCENTYIELD | 46.1% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |